Cas no 1052149-18-4 (2-[4-(2-Chloro-6-nitrophenyl)piperazin-1-yl]-ethanol hydrochloride)
2-[4-(2-Chloro-6-nitrophenyl)piperazin-1-yl]-ethanol hydrochloride is a chemically synthesized compound featuring a piperazine core substituted with a 2-chloro-6-nitrophenyl group and an ethanol moiety, further stabilized as a hydrochloride salt. This structure imparts distinct physicochemical properties, making it suitable for applications in pharmaceutical research, particularly as an intermediate in the synthesis of bioactive molecules. The presence of both chloro and nitro functional groups enhances its reactivity, facilitating further derivatization. The hydrochloride form improves solubility and stability, ensuring consistent performance in synthetic workflows. Its well-defined molecular architecture supports precise modifications, making it valuable for drug discovery and development efforts.
1052149-18-4 structure
Product Name:2-[4-(2-Chloro-6-nitrophenyl)piperazin-1-yl]-ethanol hydrochloride
CAS No:1052149-18-4
MF:C12H17Cl2N3O3
MW:322.187680959702
CID:1068335
PubChem ID:20182077
Update Time:2025-06-06
2-[4-(2-Chloro-6-nitrophenyl)piperazin-1-yl]-ethanol hydrochloride Chemical and Physical Properties
Names and Identifiers
-
- 2-[4-(2-Chloro-6-nitrophenyl)piperazin-1-yl]-ethanol hydrochloride
- 2-[4-(2-CHLORO-6-NITROPHENYL)PIPERAZIN-1-YL]ETHANOL HYDROCHLORIDE
- 1-(2-Chloro-6-nitrophenyl)-4-(2-hydroxyethyl)piperazine hydrochloride
- 2-[4-(2-chloro-6-nitrophenyl)piperazin-1-yl]ethanol;hydrochloride
- 1052149-18-4
- MFCD02039779
- 2-[4-(2-Chloro-6-nitrophenyl)piperazin-1--yl]ethanol hydrochloride
- AKOS000294357
-
- MDL: MFCD02039779
- Inchi: 1S/C12H16ClN3O3.ClH/c13-10-2-1-3-11(16(18)19)12(10)15-6-4-14(5-7-15)8-9-17;/h1-3,17H,4-9H2;1H
- InChI Key: JQZGHHAFEICPDX-UHFFFAOYSA-N
- SMILES: ClC1=CC=CC(=C1N1CCN(CCO)CC1)[N+](=O)[O-].Cl
Computed Properties
- Exact Mass: 321.0646968g/mol
- Monoisotopic Mass: 321.0646968g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 20
- Rotatable Bond Count: 4
- Complexity: 305
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 72.5Ų
Experimental Properties
- Melting Point: 249-250(dec.)
2-[4-(2-Chloro-6-nitrophenyl)piperazin-1-yl]-ethanol hydrochloride Security Information
- Hazard Statement: Irritant
-
Hazardous Material Identification:
- HazardClass:IRRITANT
2-[4-(2-Chloro-6-nitrophenyl)piperazin-1-yl]-ethanol hydrochloride Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Fluorochem | 034080-1g |
2-[4-(2-Chloro-6-nitrophenyl)piperazin-1--yl]ethanol hydrochloride |
1052149-18-4 | 1g |
£127.00 | 2022-02-28 | ||
| Fluorochem | 034080-2g |
2-[4-(2-Chloro-6-nitrophenyl)piperazin-1--yl]ethanol hydrochloride |
1052149-18-4 | 2g |
£239.00 | 2022-02-28 |
2-[4-(2-Chloro-6-nitrophenyl)piperazin-1-yl]-ethanol hydrochloride Related Literature
-
Lei Yang,Yuan Zeng,Haibo Wu,Chunwu Zhou,Lei Tao J. Mater. Chem. B, 2020,8, 1383-1388
-
Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
-
Robert J. Meagher,Anson V. Hatch,Ronald F. Renzi,Anup K. Singh Lab Chip, 2008,8, 2046-2053
1052149-18-4 (2-[4-(2-Chloro-6-nitrophenyl)piperazin-1-yl]-ethanol hydrochloride) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)
Recommended suppliers
上海嵘奥生物技术有限公司
Gold Member
CN Supplier
Reagent
Enjia Trading Co., Ltd
Gold Member
CN Supplier
Bulk
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Gold Member
CN Supplier
Bulk
Suzhou Genelee Bio-Technology Co., Ltd.
Gold Member
CN Supplier
Bulk
Hunan Well Medicine Synthesis Technology Co., Ltd.
Gold Member
CN Supplier
Reagent